Cas no 2138371-12-5 (2-Propyloxane-2-carbaldehyde)

• Product Name: 2-Propyloxane-2-carbaldehyde
• CAS No: 2138371-12-5
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5611114
• PubChem ID: 165486644
• Update Time: 2025-06-21

2-Propyloxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-propyloxane-2-carbaldehyde
• EN300-841441
• 2138371-12-5
• 2-Propyloxane-2-carbaldehyde

• Inchi： 1S/C9H16O2/c1-2-5-9(8-10)6-3-4-7-11-9/h8H,2-7H2,1H3
• InChI Key： BNAAWRUAGGAPOM-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)CCC

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Propyloxane-2-carbaldehyde

Introduction to 2-Propyloxane-2-carbaldehyde (CAS No. 2138371-12-5)

2-Propyloxane-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2138371-12-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The compound features a propyloxy-substituted oxane ring attached to an aldehyde functional group, making it a versatile intermediate for various chemical transformations.

The structure of 2-propyloxane-2-carbaldehyde contributes to its reactivity, allowing it to participate in multiple types of organic reactions, including condensation, oxidation, and reduction processes. These chemical behaviors make it a valuable building block in the synthesis of more complex molecules. In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, enhancing its accessibility for research applications.

One of the most compelling aspects of 2-propyloxane-2-carbaldehyde is its utility in pharmaceutical synthesis. The aldehyde group provides a reactive site for the formation of Schiff bases, imines, and other functional derivatives, which are crucial in medicinal chemistry. Furthermore, the oxane ring's stability and flexibility make it an attractive scaffold for designing novel therapeutic agents. Current research is exploring its role in developing treatments for neurological disorders, where precise molecular interactions are critical.

Recent studies have highlighted the compound's potential in catalytic processes. The CAS No. 2138371-12-5 reference often appears in publications discussing novel catalysts that incorporate this aldehyde derivative to enhance reaction efficiency and selectivity. For instance, transition metal-catalyzed reactions involving 2-propyloxane-2-carbaldehyde have shown promise in facilitating cross-coupling reactions, which are fundamental in constructing complex organic molecules.

The pharmaceutical industry has also been keen on exploring the pharmacological properties of 2-propyloxane-2-carbaldehyde. Preclinical studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. The oxane ring's ability to mimic natural biological structures offers a unique advantage in drug design, potentially leading to higher binding affinity and improved therapeutic outcomes.

Synthetic chemists have developed innovative approaches to modify 2-propyloxane-2-carbaldehyde for tailored applications. Techniques such as directed functionalization and asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are essential for developing chiral drugs with enhanced efficacy and reduced side effects. These advancements underscore the growing importance of CAS No. 2138371-12-5 in modern chemical research.

The environmental impact of synthesizing and utilizing 2-propyloxane-2-carbaldehyde is another area of interest. Researchers are investigating greener synthetic routes that minimize waste and energy consumption while maintaining high yields. Such efforts align with broader sustainability goals in the chemical industry, ensuring that valuable compounds like this one can be produced responsibly.

In conclusion, 2-propyloxane-2-carbaldehyde (CAS No. 2138371-12-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. Its unique structure and reactivity make it a powerful tool for synthetic chemists and drug developers alike. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and therapeutic solutions is likely to grow.